Cas no 53135-11-8 (3-(Bis(4-Fluorophenyl)methyl)pentane-2,4-dione)

• Product name: 3-(Bis(4-Fluorophenyl)methyl)pentane-2,4-dione
• CAS No: 53135-11-8
• MF: C₁₈H₁₆O₂F₂
• MW: 302.315
• CID: 3153886
• PubChem ID: 846012

3-(Bis(4-Fluorophenyl)methyl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(Bis(4-Fluorophenyl)methyl)pentane-2,4-dione
• 3-[bis(4-fluorophenyl)methyl]pentane-2,4-dione
• 3-(Bis(4-fluorophenyl)methyl)pentane-2,4-dione
• 53135-11-8
• 3-[bis(4-fluorophenyl)methyl]-2,4-pentanedione
• AM-814/41095077

• MDL： MFCD03838339
• Inchi： InChI=1S/C18H16F2O2/c1-11(21)17(12(2)22)18(13-3-7-15(19)8-4-13)14-5-9-16(20)10-6-14/h3-10,17-18H,1-2H3
• InChI Key： GSMAHVKFQMHTGN-UHFFFAOYSA-N
• SMILES： CC(C(C(C1=CC=C(F)C=C1)C2=CC=C(F)C=C2)C(C)=O)=O

Computed Properties

• Exact Mass: 302.11183607Da
• Monoisotopic Mass: 302.11183607Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų